Cas no 906352-66-7 (N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine)
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinemethanamine,N-methyl-2-(4-thiomorpholinyl)-
- 4-[(Methylamino)methyl]-2-(thiomorpholin-4-yl)pyridine
- N-Methyl-(2-thiomorpholinopyrid-4-yl)methylamine
- N-methyl-1-(2-thiomorpholin-4-ylpyridin-4-yl)methanamine
- FT-0734715
- N-Methyl-(2-thiomorpholinopyridin-4-yl)methylamine
- AKOS011564339
- N-Methyl-1-[2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine
- methyl({[2-(thiomorpholin-4-yl)pyridin-4-yl]methyl})amine
- CHEBI:194982
- DTXSID80640226
- MS-22549
- 906352-66-7
- DB-078733
- N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine
-
- Inchi: 1S/C11H17N3S/c1-12-9-10-2-3-13-11(8-10)14-4-6-15-7-5-14/h2-3,8,12H,4-7,9H2,1H3
- InChI Key: KEXCZGSQJYTNRX-UHFFFAOYSA-N
- SMILES: S1CCN(C2C=C(C=CN=2)CNC)CC1
Computed Properties
- Exact Mass: 223.11400
- Monoisotopic Mass: 223.11431873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- Density: 1.139
- Boiling Point: 140-150/0.3mm
- Flash Point: 199.6°C
- Refractive Index: 1.586
- PSA: 53.46000
- LogP: 1.81010
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Security Information
- Hazard Statement: Corrosive
-
Hazardous Material Identification:
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M103588-10mg |
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine |
906352-66-7 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M103588-50mg |
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine |
906352-66-7 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M103588-100mg |
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine |
906352-66-7 | 100mg |
$ 115.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628683-250mg |
N-methyl-1-(2-thiomorpholinopyridin-4-yl)methanamine |
906352-66-7 | 98% | 250mg |
¥756.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628683-1g |
N-methyl-1-(2-thiomorpholinopyridin-4-yl)methanamine |
906352-66-7 | 98% | 1g |
¥1827.00 | 2024-04-26 |
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine
Recent Advances in the Study of N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine (CAS: 906352-66-7)
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine (CAS: 906352-66-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing synthesizes the latest findings on its synthesis, biological activity, and potential applications in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine in the modulation of kinase activity. The compound was identified as a potent inhibitor of specific kinases involved in inflammatory pathways, with IC50 values in the nanomolar range. Structural-activity relationship (SAR) studies highlighted the importance of the thiomorpholine and pyridine moieties for binding affinity.
Further research has focused on optimizing the synthetic route for 906352-66-7 to improve yield and scalability. A team at the University of Cambridge developed a novel catalytic method that reduces the number of steps from five to three, achieving an overall yield of 78%. This advancement is critical for large-scale production and future clinical applications.
In the context of drug development, N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine has shown promise in preclinical models of autoimmune diseases. A 2024 study demonstrated its efficacy in reducing cytokine production in murine models of rheumatoid arthritis, suggesting potential as a next-generation immunomodulator. The compound's pharmacokinetic profile, including its oral bioavailability and half-life, is currently under investigation.
Ongoing clinical trials are evaluating derivatives of 906352-66-7 for oncology applications. Early-phase results indicate that these compounds may enhance the efficacy of existing chemotherapeutic agents by targeting resistance mechanisms. Researchers are particularly interested in their ability to modulate ABC transporter proteins, which are often overexpressed in multidrug-resistant cancers.
The safety profile of N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine has been assessed in recent toxicology studies. While generally well-tolerated in animal models, researchers have noted dose-dependent hepatotoxicity at higher concentrations. Current efforts are focused on structural modifications to mitigate this effect while maintaining therapeutic activity.
Future research directions include exploring the compound's potential in neurodegenerative diseases, as preliminary data suggest it may cross the blood-brain barrier effectively. Additionally, computational modeling studies are underway to predict its interactions with various biological targets, which could expand its therapeutic applications.
906352-66-7 (N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)